Cas no 2277039-19-5 (Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)-)

• Product Name: Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)-
• CAS No: 2277039-19-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6449787
• Update Time: 2025-06-10

Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)-

• Inchi： 1S/C9H19NO2/c1-11-6-7-12-9-5-3-2-4-8(9)10/h8-9H,2-7,10H2,1H3/t8-,9-/m1/s1
• InChI Key： JOZSAZCGWGBUCD-RKDXNWHRSA-N
• SMILES： [C@@H]1(N)CCCC[C@H]1OCCOC

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 241.0±30.0 °C(Predicted)
• pka: 9.73±0.70(Predicted)

Additional information on Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)-

Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)- (CAS No. 2277039-19-5): An Overview

Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)- (CAS No. 2277039-19-5) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The (1R,2R) configuration of Cyclohexanamine, 2-(2-methoxyethoxy)- imparts specific stereochemical properties that are crucial for its applications in asymmetric synthesis. The presence of the methoxyethoxy group further enhances its reactivity and selectivity in chemical reactions, making it an attractive building block for the development of novel compounds.

Recent studies have highlighted the potential of Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)- in the synthesis of chiral catalysts and ligands. These catalysts and ligands play a pivotal role in enantioselective transformations, which are essential for the production of pharmaceuticals with high enantiomeric purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of a highly efficient chiral phosphoric acid catalyst. This catalyst was found to be highly effective in promoting asymmetric Michael additions with excellent enantioselectivity.

In addition to its role in catalysis, Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)- has also shown promise in the development of new drug candidates. Its unique structure allows for the modulation of biological activity through subtle changes in functional groups. A recent paper in Chemical Communications reported the synthesis of a series of derivatives based on this compound and their evaluation as potential inhibitors of protein-protein interactions. The results indicated that several derivatives exhibited potent inhibitory activity against specific protein targets, suggesting their potential as lead compounds for further drug development.

The physical and chemical properties of Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)- have been extensively studied to understand its behavior in various reaction conditions. It is known to be a colorless liquid with a characteristic amine odor. Its solubility in common organic solvents such as ethanol and dichloromethane makes it easy to handle and process in laboratory settings. The compound is stable under normal storage conditions but should be protected from moisture and air to prevent degradation.

Safety considerations are an important aspect when working with any chemical compound. While Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)- is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in a well-ventilated area or fume hood.

In conclusion, Cyclohexanamine, 2-(2-methoxyethoxy)-, (1R,2R)- (CAS No. 2277039-19-5) is a versatile and valuable compound with significant applications in organic synthesis and pharmaceutical research. Its unique stereochemistry and functional groups make it an ideal candidate for the development of new catalysts, ligands, and drug candidates. Ongoing research continues to explore its potential in various fields, highlighting its importance as a key intermediate in modern chemical and pharmaceutical science.